Cas no 67206-72-8 (di(p-tolyl)phosphoric acid sodium salt)

• Product Name: di(p-tolyl)phosphoric acid sodium salt
• CAS No: 67206-72-8
• MF: C₁₄H₁₄NaO₄P
• MW: 300.222095966339
• CID: 965536
• Update Time: 2024-03-05

di(p-tolyl)phosphoric acid sodium salt Chemical and Physical Properties

Names and Identifiers

• di(p-tolyl)phosphoric acid sodium salt

• Inchi： 1S/C14H15O4P.Na/c1-11-3-7-13(8-4-11)17-19(15,16)18-14-9-5-12(2)6-10-14;/h3-10H,1-2H3,(H,15,16);/q;+1/p-1
• InChI Key： NUNDGQKDNLVKNA-UHFFFAOYSA-M
• SMILES： P([O-])(=O)(OC1=CC=C(C)C=C1)OC1C=CC(C)=CC=1.[Na+]

Computed Properties

• Exact Mass: 300.05300
• Monoisotopic Mass: 300.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• PSA: 68.40000
• LogP: 4.29980